Cas no 2228232-42-4 (2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid)
2228232-42-4 structure
Product Name:2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid
CAS No:2228232-42-4
MF:C10H12N2O2
MW:192.214482307434
CID:5777995
PubChem ID:165833621
Update Time:2023-11-15
2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2228232-42-4
- EN300-1756505
- 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid
- 2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid
-
- Inchi: 1S/C10H12N2O2/c1-9(2)5-10(9,8(13)14)7-3-11-6-12-4-7/h3-4,6H,5H2,1-2H3,(H,13,14)
- InChI Key: ILECVXYNCSMQHN-UHFFFAOYSA-N
- SMILES: OC(C1(C2=CN=CN=C2)CC1(C)C)=O
Computed Properties
- Exact Mass: 192.089877630g/mol
- Monoisotopic Mass: 192.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.1Ų
2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1756505-1g |
2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228232-42-4 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1756505-5g |
2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228232-42-4 | 5g |
$3977.0 | 2023-09-20 | ||
| Enamine | EN300-1756505-10g |
2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228232-42-4 | 10g |
$5897.0 | 2023-09-20 | ||
| Enamine | EN300-1756505-0.05g |
2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228232-42-4 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1756505-0.1g |
2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228232-42-4 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1756505-0.25g |
2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228232-42-4 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1756505-0.5g |
2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228232-42-4 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1756505-1.0g |
2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228232-42-4 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1756505-2.5g |
2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228232-42-4 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1756505-5.0g |
2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228232-42-4 | 5g |
$3977.0 | 2023-06-03 |
2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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